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Compound of Interest

Compound Name: Ser-Ala-alloresact

Cat. No.: B586166

Introduction

A comprehensive search of available scientific literature and databases reveals no direct
information, structural analysis, or functional data for a molecule explicitly named "Ser-Ala-
alloresact.” This suggests that "Ser-Ala-alloresact” may be a novel, recently synthesized, or
proprietary compound not yet described in publicly accessible resources. It is also conceivable
that the name is a variant or contains a typographical error.

This guide, therefore, addresses the user's core requirements by providing a detailed analysis
of related, well-documented sperm-activating peptides, speract and resact, which share
functional similarities with the implied nature of "alloresact.” The methodologies, signaling
pathways, and data presentation formats requested by the user are detailed below, providing a
framework that can be readily adapted once information on "Ser-Ala-alloresact" becomes
available.

Related Sperm-Activating Peptides: Speract and
Resact

Speract and resact are small, species-specific peptides released from the egg jelly of sea
urchins that act as chemoattractants and activators for sperm. They initiate a signaling cascade
that leads to increased sperm motility and respiration, guiding the sperm towards the egg.

Data Presentation: Physicochemical and Kinetic Properties
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The following table summarizes key quantitative data for speract and its receptor interaction,
which would be essential for a similar analysis of Ser-Ala-alloresact.

Parameter Speract Reference

Gly-Phe-Asp-Leu-Asn-Gly-Gly-

Amino Acid Sequence [1][2]
Gly-Val-Gly
Receptor Molecular Weight 77 kDa [3]
Receptor Association Rate
2.4x10" M~1s71 [3]
Constant (k_on)
Receptor Dissociation Rate
1.3x104s™? [3]
Constant (k_off)
ICso0 (Competition Binding) ~20 nM [4]
ECso (Respiration Stimulation) ~50 pM [4]

Signaling Pathways of Speract

The binding of speract to its receptor on the sperm flagellum initiates a complex signaling
cascade. This pathway serves as a valuable model for understanding how similar peptides
might function.

Speract Signaling Cascade

The binding of speract to its receptor, a guanylyl cyclase (GC), triggers a series of intracellular
events.[5] This includes the activation of the GC, leading to an increase in cyclic GMP (cGMP).
[1] The rise in cGMP opens cGMP-regulated K* channels, causing membrane
hyperpolarization.[5] This hyperpolarization facilitates Ca?* extrusion and primes voltage-gated
Ca?* channels for subsequent opening and Ca?* influx, which is crucial for modulating flagellar
movement.[5][6] The process is transient, with GC activity being regulated by phosphorylation
and cGMP levels controlled by phosphodiesterases.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b586166#ser-ala-alloresact-structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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